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Compound of Interest

Compound Name: Perfluorotriethylamine

Cat. No.: B110023 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

Perfluorotriethylamine (CAS: 359-70-6). The following procedural guidance is designed to

answer specific operational questions, ensuring the safety of laboratory personnel and the

integrity of research.

Perfluorotriethylamine is a colorless, odorless liquid recognized for its high chemical stability.

[1][2] However, it is also classified as a skin, eye, and respiratory irritant, necessitating stringent

safety protocols.[3] Adherence to the following procedures is critical for minimizing exposure

and ensuring safe laboratory operations.

Quantitative Safety and Physical Data
For quick reference, the key quantitative properties and exposure limits for

Perfluorotriethylamine are summarized below. Note the absence of established occupational

exposure limits, which underscores the importance of minimizing exposure through engineering

controls and personal protective equipment.
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Property Value Source

Molecular Formula C₆F₁₅N [4]

Molecular Weight 371.05 g/mol [3][4]

Boiling Point 68-69 °C (at 743 mmHg) [4][5]

Density 1.736 g/mL (at 25 °C) [4]

Vapor Pressure 2.15 psi (at 20 °C) [4][5]

OSHA PEL Not Established [2][6]

ACGIH TLV Not Established [2][7]

NIOSH REL Not Established [7]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the foundation of safe handling. The following table outlines

the recommended equipment when working with Perfluorotriethylamine.
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Body Part Equipment Specification & Rationale

Hands Chemical Resistant Gloves

While specific breakthrough

data for Perfluorotriethylamine

is not widely available, select

gloves made from materials

like Butyl, Neoprene, or Nitrile

that offer broad resistance to

chemicals.[1][8] Always inspect

gloves for integrity before use

and replace them on a regular

schedule to prevent

permeation.[9] Double gloving

is recommended for spill

cleanup.

Eyes/Face Safety Goggles & Face Shield

Use chemical safety goggles

that provide a seal around the

eyes.[10] When there is a

significant risk of splashing, a

face shield should be worn

over the safety goggles for

maximum protection.[11]

Body
Laboratory Coat / Chemical

Apron

A standard laboratory coat

should be worn at all times.

For tasks with a higher splash

potential, a chemical-resistant

apron over the lab coat is

required.[10]

Respiratory NIOSH-approved Respirator All work should be conducted

in a certified chemical fume

hood to minimize inhalation

exposure.[5] If engineering

controls are insufficient or

during a large spill, a NIOSH-

approved air-purifying

respirator with appropriate
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cartridges for organic vapors

should be used.[9][12]

Feet Closed-toe Shoes

Closed-toe shoes made of a

durable material are

mandatory in any laboratory

setting where chemicals are

handled to protect against

spills.[9][10]

Standard Operating Procedure for Handling
Adherence to a standardized workflow is crucial for minimizing risks. The following procedure

outlines the steps for safely handling Perfluorotriethylamine in a laboratory setting.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

Verify fume hood certification
 is current.

Gather all necessary materials
 (reagents, glassware).

Don appropriate PPE:
 Lab coat, safety goggles,
 chemical-resistant gloves.

Work exclusively within
 the chemical fume hood.

Dispense the required amount
 of Perfluorotriethylamine.

Keep container tightly closed
 when not in use.

Decontaminate any affected surfaces
 (see Spill Management).

Segregate and label waste
 for proper disposal.

Remove PPE and wash hands
 thoroughly.

Click to download full resolution via product page

Caption: Standard workflow for handling Perfluorotriethylamine.
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Spill Management and Decontamination
Immediate and correct response to a spill is critical to prevent exposure and further

contamination.

Spill Response Protocol
Alert & Evacuate: Immediately alert personnel in the vicinity. Evacuate all non-essential

personnel from the spill area.[10]

Assess: From a safe distance, assess the size and nature of the spill. If the spill is large,

involves fumes, or you are uncomfortable with cleanup, contact your institution's

Environmental Health and Safety (EHS) department immediately.[13]

Contain: For small, manageable spills, prevent spreading by creating a barrier with

absorbent materials (e.g., spill socks, pads, or vermiculite).[14][15] Work from the outside of

the spill inward.[14]

Absorb: Apply absorbent material over the contained liquid and allow it to be fully absorbed.

[10]

Clean & Collect: Using non-sparking tools, carefully collect the absorbed material and any

broken glass. Place all contaminated materials into a designated, sealable plastic bag or

container.[10][14]

Decontaminate: Clean the spill area thoroughly. See the detailed decontamination procedure

below.

Dispose: Label the container with a hazardous waste label and manage it according to the

disposal plan.[14][15]

Report: Report the incident to your supervisor and EHS department as per institutional

policy.

Equipment and Surface Decontamination Procedure
This protocol is adapted from EPA guidelines for cleaning equipment used for PFAS sampling

and is suitable for decontaminating surfaces and glassware.[9]
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Initial Wash: Wash equipment or surfaces thoroughly with a laboratory detergent (e.g.,

Luminox®) and hot tap water. Use a brush or scrub pad to remove any residue.[9]

Hot Water Rinse: Rinse thoroughly with hot tap water.[9]

Final Rinse: Rinse thoroughly with organic-free or deionized water.[9]

Air Dry: Allow the equipment or surface to air dry completely in a clean area.[9]

Post-Decontamination Handling: Handle decontaminated equipment only while wearing

clean gloves to prevent re-contamination.[9]
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Caption: Emergency response workflow for a Perfluorotriethylamine spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b110023?utm_src=pdf-body-img
https://www.benchchem.com/product/b110023?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Procedures
In case of exposure, immediate action is required.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[5]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. If skin irritation occurs, get medical help.[3][5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes and consult a doctor.[5]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a doctor or Poison Control Center immediately.[5]

Waste Disposal Plan
Perfluorotriethylamine is a per- and polyfluoroalkyl substance (PFAS), often referred to as a

"forever chemical" due to its persistence.[12] Disposal must be handled by a licensed

hazardous waste management company in accordance with all local, state, and federal

regulations.

Based on the 2024 EPA interim guidance, the following are the recommended disposal

technologies for PFAS-containing waste:[16]

Thermal Destruction (Incineration): High-temperature incineration is a promising method for

permanently eliminating PFAS.[5] This process must be conducted in a specialized facility

capable of reaching the necessary temperatures to break the strong carbon-fluorine bonds

and scrubbing the resulting flue gases.[5]

Hazardous Waste Landfills: If incineration is not feasible, disposal in a permitted hazardous

waste landfill is an option. These landfills have specific controls, such as leachate collection

systems, to minimize environmental release.[3]

Underground Injection: For liquid waste streams, deep-well injection into geologically stable

formations can be used to isolate the waste from groundwater sources.[5][16]
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Collection Procedure:

Collect all Perfluorotriethylamine waste, including contaminated spill cleanup materials and

disposable PPE, in a clearly labeled, sealed, and chemically compatible container.[14]

Do not mix with other waste streams unless explicitly instructed by your EHS department.

Store the waste container in a designated, secure area until it is collected by a certified

hazardous waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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